molecular formula C12H9BrClN5 B8602488 9-benzyl-8-bromo-2-chloro-9H-purin-6-amine

9-benzyl-8-bromo-2-chloro-9H-purin-6-amine

Cat. No.: B8602488
M. Wt: 338.59 g/mol
InChI Key: IBDGPJOXWUWOHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

9-benzyl-8-bromo-2-chloro-9H-purin-6-amine is a useful research compound. Its molecular formula is C12H9BrClN5 and its molecular weight is 338.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9BrClN5

Molecular Weight

338.59 g/mol

IUPAC Name

9-benzyl-8-bromo-2-chloropurin-6-amine

InChI

InChI=1S/C12H9BrClN5/c13-11-16-8-9(15)17-12(14)18-10(8)19(11)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,15,17,18)

InChI Key

IBDGPJOXWUWOHN-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CN2C3=NC(=NC(=C3N=C2Br)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product from Step 2 (3 g, 11.6 mmol) was suspended in acetic acid (50 mL) and sodium acetate (1.4 g, 17.3 mmol) and the mixture cooled in an ice bath while bromine (3.6 mL, 69.3 mmol) was added dropwise. After the addition was complete, the mixture was heated at 70° C. under a nitrogen atmosphere for 5 h and then allowed to cool to room temperature. The mixture was poured onto 50 mL of a 10% aqueous Na2S2O3 solution, and the whole reduced in vacuo to approximately 10 mL and then neutralized with 2 N NaOH solution. The organics were extracted with dichloromethane (3×150 mL), washed with water (100 mL) and brine (100 mL) and then dried (MgSO4) and evaporated to a yellow solid. Trituration of the solid with ether and filtration provided an off-white solid of 9-benzyl-8-bromo-2-chloro-9H-purin-6-ylamine (3.3 g, 85%) which was found to be sufficiently pure to be used with no further purification.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step Two
Quantity
3.6 mL
Type
reactant
Reaction Step Two
Name
Na2S2O3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
50 mL
Type
solvent
Reaction Step Five

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